Cas no 154090-43-4 (Dirhodium tetrakis[n-phthaloyl-(s)-tert-leucinate] bis(ethyl acetate) adduct)

Dirhodium tetrakis[n-phthaloyl-(s)-tert-leucinate] bis(ethyl acetate) adduct is a chiral dirhodium(II) carboxylate catalyst widely employed in asymmetric synthesis. Its key advantages include high enantioselectivity in cyclopropanation, C–H insertion, and other carbenoid transformations due to the sterically demanding (s)-tert-leucinate ligand framework. The ethyl acetate adduct enhances solubility in organic solvents while maintaining stability. The rigid phthaloyl groups contribute to consistent reactivity and selectivity across diverse substrates. This catalyst is particularly valued for its predictable performance in stereocontrolled reactions, making it a preferred choice for pharmaceutical and fine chemical applications requiring precise chiral induction.
Dirhodium tetrakis[n-phthaloyl-(s)-tert-leucinate] bis(ethyl acetate) adduct structure
154090-43-4 structure
Product Name:Dirhodium tetrakis[n-phthaloyl-(s)-tert-leucinate] bis(ethyl acetate) adduct
CAS No:154090-43-4
MF:C56H56N4O16Rh2
MW:1246.87206077576
MDL:MFCD06797190
CID:2170832
PubChem ID:135397153
Update Time:2025-06-08

Dirhodium tetrakis[n-phthaloyl-(s)-tert-leucinate] bis(ethyl acetate) adduct Chemical and Physical Properties

Names and Identifiers

    • Dirhodium tetrakis[n-phthaloyl-(s)-tert-leucinate] bis(ethyl acetate) adduct
    • (2S)-2-(1,3-dioxoisoindol-2-yl)-3,3-dimethylbutanoic acid,ethyl acetate,rhodium
    • Tetrakis[N-phthaloyl-(S)-tert-leucinato]dirhodiuM Bis(ethyl Acetate) Adduct
    • RH2(S-PTTL)4 2ETOAC
    • Tetrakis[N-phthaloyl-(S)-tert-leucinato]dirhodium
    • Dirhodium Tetrakis[N-phthaloyl-(S)-tert-leucinate] Bis(ethyl Acetate) Adduct Rh2(S-PTTL)4 2EtOAc
    • DTXSID501104096
    • tetrakis[(1S)-1-(1,3-dioxoisoindol-2-yl)-2,2-dimethylpropyl]-2?(3)-oxa-4?(3)-oxa-6?(3)-oxa-8?(3)-oxa-9?(3)-oxa-11?(3)-oxa-12?(3)-oxa-14?(3)-oxa-1,5-dirhodatetracyclo[3.3.3.3(1),?.0(1),?]tetradeca-3,7,10,13-tetraene-1,1,5,5-tetrakis(ylium)-2,6,9,12-tetraide
    • D83039
    • (2S)-2-(1,3-dioxoisoindol-2-yl)-3,3-dimethylbutanoate;rhodium(2+)
    • 154090-43-4
    • Rhodium, tetrakis[I(1/4)-[I+/--(1,1-dimethylethyl)-1,3-dihydro-1,3-dioxo-2H-isoindole-2-acetato-I masculineO2:I masculineO2a(2)]]di-, (Rh-Rh), stereoisomer
    • MDL: MFCD06797190
    • Inchi: 1S/4C14H15NO4.2Rh/c4*1-14(2,3)10(13(18)19)15-11(16)8-6-4-5-7-9(8)12(15)17;;/h4*4-7,10H,1-3H3,(H,18,19);;/q;;;;2*+2/p-4/t4*10-;;/m1111../s1
    • InChI Key: PDTSLZCQKKXVQL-MYHKTDPMSA-J
    • SMILES: [Rh+2].[Rh+2].[O-]C([C@H](C(C)(C)C)N1C(C2C=CC=CC=2C1=O)=O)=O.[O-]C([C@H](C(C)(C)C)N1C(C2C=CC=CC=2C1=O)=O)=O.[O-]C([C@H](C(C)(C)C)N1C(C2C=CC=CC=2C1=O)=O)=O.[O-]C([C@H](C(C)(C)C)N1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

  • Exact Mass: 1246.18012g/mol
  • Monoisotopic Mass: 1246.18012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 78
  • Rotatable Bond Count: 12
  • Complexity: 1910
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 310Ų

Experimental Properties

  • Color/Form: Yellowish green dark green crystal powder

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Additional information on Dirhodium tetrakis[n-phthaloyl-(s)-tert-leucinate] bis(ethyl acetate) adduct

Dirhodium Tetrakis[n-Phthaloyl-(S)-tert-Leucinate] Bis(ethyl Acetate) Adduct (CAS No. 154090-43-4): An Overview

Dirhodium tetrakis[n-phthaloyl-(S)-tert-leucinate] bis(ethyl acetate) adduct (CAS No. 154090-43-4) is a sophisticated organometallic compound that has garnered significant attention in the fields of catalysis and organic synthesis. This compound, often referred to as a dirhodium catalyst, is known for its exceptional efficiency and selectivity in various chemical reactions, particularly in the realm of enantioselective transformations.

The structure of this compound is characterized by a central dirhodium core coordinated with four n-phthaloyl-(S)-tert-leucinate ligands and two ethyl acetate molecules. The chiral nature of the tert-leucinate ligands imparts enantioselectivity to the catalyst, making it a valuable tool in the synthesis of chiral molecules, which are crucial in pharmaceutical and fine chemical industries.

Recent research has highlighted the versatility of dirhodium tetrakis[n-phthaloyl-(S)-tert-leucinate] bis(ethyl acetate) adduct in catalyzing a wide range of reactions, including cyclopropanation, C-H activation, and allylic substitution. For instance, a study published in the Journal of the American Chemical Society demonstrated its effectiveness in asymmetric cyclopropanation reactions, achieving high enantioselectivities and yields. This research underscores the compound's potential in developing new synthetic methodologies for complex molecules.

In the context of pharmaceutical applications, this dirhodium catalyst has shown promise in the synthesis of bioactive compounds. The ability to control stereochemistry is critical in drug development, as different enantiomers can exhibit distinct biological activities. By using dirhodium tetrakis[n-phthaloyl-(S)-tert-leucinate] bis(ethyl acetate) adduct, chemists can achieve high levels of enantioselectivity, thereby improving the efficacy and safety of pharmaceutical products.

Moreover, the stability and reusability of this catalyst are notable advantages. Unlike many other organometallic catalysts that degrade quickly or lose activity after repeated use, dirhodium tetrakis[n-phthaloyl-(S)-tert-leucinate] bis(ethyl acetate) adduct maintains its catalytic efficiency over multiple cycles. This feature makes it an economically viable option for industrial-scale processes.

The mechanism of action for this catalyst has been extensively studied. It typically involves a series of coordination and activation steps, where the dirhodium core facilitates the formation of reactive intermediates that undergo selective transformations. Understanding these mechanisms is crucial for optimizing reaction conditions and designing new catalysts with enhanced properties.

In addition to its applications in organic synthesis, dirhodium tetrakis[n-phthaloyl-(S)-tert-leucinate] bis(ethyl acetate) adduct has also been explored for its potential in materials science. Recent studies have shown that it can be used to synthesize chiral polymers with unique optical and electronic properties. These polymers have potential applications in areas such as sensors, optoelectronics, and advanced materials.

The sustainability aspect of using this catalyst is another important consideration. As environmental concerns continue to grow, there is a pressing need for more sustainable chemical processes. The high efficiency and selectivity of dirhodium tetrakis[n-phthaloyl-(S)-tert-leucinate] bis(ethyl acetate) adduct contribute to reducing waste and improving atom economy in chemical reactions. This aligns well with green chemistry principles and supports more sustainable industrial practices.

In conclusion, dirhodium tetrakis[n-phthaloyl-(S)-tert-leucinate] bis(ethyl acetate) adduct (CAS No. 154090-43-4) is a remarkable compound with a wide range of applications in catalysis, organic synthesis, pharmaceuticals, and materials science. Its unique properties make it an indispensable tool for researchers and chemists working on complex molecular transformations and the development of new materials. As research continues to advance, it is likely that new applications and improvements will further enhance its value in various scientific and industrial fields.

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